4-CHLORO-3,5-DIMETHOXYPYRIDINE

• CAS No.: 1261598-68-8
• Molecular Formula: C7H8ClNO2
• Molecular Weight: 173.596
• IUPAC Name: 4-chloro-3,5-dimethoxypyridine
• InChI: InChI=1S/C7H8ClNO2/c1-10-5-3-9-4-6(11-2)7(5)8/h3-4H,1-2H3
• InChI Key: JXACODJDJDJPKC-UHFFFAOYSA-N
• SMILES: COC1=CN=CC(=C1Cl)OC
• Synonyms: 4-CHLORO-3,5-DIMETHOXYPYRIDINE

Description

4-Chloro-3,5-dimethylphenol (CAS 88-04-0), also known as 4-Chloro-3,5-xylenol or PCMX, is a halogenated phenolic compound widely used as a laboratory chemical . It is structurally characterized by a phenol ring substituted with a chlorine atom at the 4-position and methyl groups at the 3- and 5-positions. The compound is explicitly advised against use in food, pharmaceuticals, pesticides, or biocidal products due to its hazardous profile .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 4-Chloro-3,5-dimethylphenol with analogous phenolic derivatives based on available

Compound Name	CAS Number	Substituents	Primary Uses	Toxicity Profile	Regulatory Status
4-Chloro-3,5-dimethylphenol	88-04-0	Cl (4-), CH₃ (3-,5-)	Laboratory chemical, antimicrobial agent (historical)	Severe skin/eye irritation; aquatic toxicity (LC₅₀ < 1 mg/L); non-carcinogenic	Listed in TSCA (USA), DSL (Canada), EINECS (EU); not restricted under OSHA carcinogen lists
4-Chloro-3-methylphenol	59-50-7	Cl (4-), CH₃ (3-)	Preservative, disinfectant	Limited data; moderate skin irritation suspected	Listed in TSCA; no carcinogenicity classification available
4-Cumylphenol	599-64-4	Cumyl group (4-)	Polymer stabilizer, surfactants	Low acute toxicity; potential endocrine disruption concerns	Not listed in major carcinogen databases; regulated under REACH (EU)

Key Findings:

Structural Variations and Toxicity: The addition of a second methyl group in PCMX (vs.

Regulatory Differences: PCMX is subject to stricter aquatic toxicity regulations (e.g., GHS hazard classification) compared to 4-Cumylphenol, which is primarily monitored for industrial waste management . Neither PCMX nor 4-Chloro-3-methylphenol are classified as carcinogens, unlike other chlorophenols (e.g., pentachlorophenol) .

Limitations and Discrepancies in Available Data